Cas no 2228095-92-7 (methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate
• CAS No: 2228095-92-7
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 5804118
• PubChem ID: 165645220
• Update Time: 2025-06-15

methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate
• EN300-1908112
• methyl 2-amino-2-[1-(5-bromopyridin-2-yl)cyclopropyl]acetate
• 2228095-92-7

• Inchi： 1S/C11H13BrN2O2/c1-16-10(15)9(13)11(4-5-11)8-3-2-7(12)6-14-8/h2-3,6,9H,4-5,13H2,1H3
• InChI Key： JFIPPYDTPDRGGC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate

Methyl 2-Amino-2-1-(5-Bromopyridin-2-yl)cyclopropylacetate: A Comprehensive Overview

Methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate (CAS No. 2228095-92-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate consists of a cyclopropane ring substituted with an amino group and a bromopyridine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions.

In addition to its therapeutic potential, methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate has been explored for its role in the modulation of specific biological pathways. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively inhibit the activity of certain enzymes involved in signal transduction, thereby offering new avenues for drug discovery and development.

The synthesis of methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate has been optimized through various methodologies, including transition metal-catalyzed reactions and multistep synthetic routes. These advancements have not only improved the yield and purity of the final product but also enhanced its scalability for industrial applications.

From a pharmacological perspective, methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate has shown promising results in preclinical studies. Animal models have demonstrated that this compound can effectively reduce inflammation and pain without significant adverse effects, suggesting its potential as a safe and effective therapeutic agent.

The safety profile of methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate has been extensively evaluated through toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity, further supporting its suitability for clinical development.

In conclusion, methyl 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetate (CAS No. 2228095-92-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a novel therapeutic agent.